
MK-2048 CAS number and chemical properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: MK-2048

Cat. No.: B609081 Get Quote

An In-depth Technical Guide to MK-2048
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of MK-2048, a second-generation

HIV-1 integrase strand transfer inhibitor (INSTI). It covers the compound's chemical properties,

mechanism of action, and relevant experimental methodologies.

Chemical Properties
MK-2048 is a complex heterocyclic molecule. Its key chemical identifiers and properties are

summarized below for easy reference.
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Property Value Source(s)

CAS Number 869901-69-9 [1][2][3][4]

Molecular Formula C₂₁H₂₁ClFN₅O₄ [1][2][3]

Molecular Weight 461.88 g/mol [1][3]

IUPAC Name

(S)-2-(3-chloro-4-

fluorobenzyl)-8-ethyl-10-

hydroxy-N,6-dimethyl-1,9-

dioxo-1,2,6,7,8,9-

hexahydropyrazino[1',2':1,5]pyr

rolo[2,3-d]pyridazine-4-

carboxamide

[1]

Appearance Solid powder [1][2]

Solubility
Insoluble in water and ethanol;

Soluble in DMSO (9 mg/mL)
[4]

InChI Key
JSRREMIKIHJGAA-

JTQLQIEISA-N
[1][2]

SMILES

CCN1C--INVALID-LINK--

N2C(=C(O)C3=C2C(=NN(CC2

=CC(Cl)=C(F)C=C2)C3=O)C(=

O)NC)C1=O

[2][3]

Mechanism of Action: HIV-1 Integrase Inhibition
MK-2048 is a potent inhibitor of HIV-1 integrase, an essential enzyme for viral replication.[3][5]

The primary mechanism involves the inhibition of the strand transfer step in the integration of

viral DNA into the host cell's genome.[6] This action effectively halts the viral life cycle.[5] MK-
2048 binds with high specificity to the active site of the integrase enzyme.[5] As a second-

generation INSTI, it was designed to be effective against HIV strains that have developed

resistance to first-generation inhibitors like raltegravir and elvitegravir.[1][3]

Below is a diagram illustrating the signaling pathway of HIV-1 integration and the point of

inhibition by MK-2048.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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